Cas no 1598154-90-5 (6-methyl-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid)

• Product Name: 6-methyl-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid
• CAS No: 1598154-90-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6031041
• PubChem ID: 116645397
• Update Time: 2025-06-12

6-methyl-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid
• 1598154-90-5
• EN300-1449363
• 6-methyl-2-[(pent-3-yn-1-yl)amino]pyridine-3-carboxylic acid

• Inchi： 1S/C12H14N2O2/c1-3-4-5-8-13-11-10(12(15)16)7-6-9(2)14-11/h6-7H,5,8H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： QMZVSVJZXKQNTG-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C)N=C1NCCC#CC)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 6-methyl-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid

Introduction to 6-methyl-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid (CAS No. 1598154-90-5)

6-methyl-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1598154-90-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, a group of heterocyclic compounds known for their diverse biological activities and applications in drug development. The unique structural features of this molecule, including its methyl group, pent-3-ynyl substituent, and carboxylic acid functionality, contribute to its distinct chemical properties and potential therapeutic utilities.

The synthesis and characterization of 6-methyl-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid have been the focus of several studies aimed at exploring its pharmacological potential. The presence of a triple bond in the pent-3-ynyl moiety introduces rigidity and reactivity, making it a valuable scaffold for designing novel bioactive molecules. Additionally, the carboxylic acid group provides a site for further functionalization, enabling the creation of derivatives with enhanced binding affinity or metabolic stability.

In recent years, there has been growing interest in pyridine-based compounds due to their role as key intermediates in the synthesis of various therapeutic agents. The structural motif of 6-methyl-2-(pent-3-yn-1-yl)aminopyridine-3-carboxylic acid aligns well with this trend, as it combines elements that are frequently observed in bioactive molecules. For instance, the aminopyridine core is known to exhibit properties such as kinase inhibition and anti-inflammatory effects, while the carboxylic acid group can be utilized for salt formation or covalent bond formation with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular processes, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The unique structural features of 6-methyl-2-(pent-3-ynyl)aminopyridine-3-carboxylic acid, particularly its ability to engage in π-stacking interactions and hydrogen bonding, make it an attractive candidate for designing PPI modulators. Recent studies have demonstrated that pyridine derivatives can effectively disrupt PPIs by binding to specific residues on the interacting proteins, thereby modulating their activity.

Furthermore, the methyl group in this compound may play a crucial role in fine-tuning its pharmacokinetic properties. Methyl-substituted pyridines are often found in drugs due to their ability to improve solubility and metabolic stability. This feature could be particularly advantageous when developing oral formulations or when aiming for prolonged half-life in vivo. Additionally, the triple bond in the pent-3-ynyl substituent offers opportunities for further chemical modifications through reactions such as cycloadditions or metal-catalyzed cross-coupling reactions. These reactions can be leveraged to introduce additional functional groups or to diversify the structural framework, thereby expanding the pharmacological spectrum of derivatives derived from this compound.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like pyridines in drug discovery. Pyridines are ubiquitous motifs in approved drugs due to their favorable pharmacokinetic profiles and biological activities. The compound 6-methyl-2-(pent-3-ylnyl)aminopyridine-3-carboxylic acid, with its unique combination of structural features, represents a promising scaffold for developing novel therapeutics. Its potential applications span across multiple therapeutic areas, including oncology, immunology, and neurology.

In oncology research, pyridine derivatives have shown promise as inhibitors of kinases that are overexpressed in cancer cells. The ability of 6-methyl-pentaynylaminopyridine carboxylic acid to interact with kinase active sites could be exploited to develop targeted therapies that inhibit tumor growth and progression. Similarly, in immunology, pyridines have been investigated for their role in modulating immune responses. The compound’s structure may allow it to interfere with signaling pathways involved in inflammation or autoimmunity, offering potential treatments for conditions such as rheumatoid arthritis or multiple sclerosis.

The versatility of this compound also extends to neurology research. Pyridine-based drugs are already used to treat neurological disorders such as Parkinson’s disease and epilepsy. The unique chemical properties of 6-methyl-pentaynylaminopyridine carboxylic acid, particularly its ability to cross the blood-brain barrier and interact with central nervous system receptors, make it a candidate for developing new treatments for neurodegenerative diseases or cognitive disorders.

From a synthetic chemistry perspective, 6-methyl-pentaynylaminopyridine carboxylic acid CAS 1598154 90 5 serves as an excellent building block for exploring new synthetic methodologies and reaction pathways. The presence of multiple reactive sites—such as the triple bond, pentaynyl substituent, amine group, methyl group, and carboxylic acid—provides chemists with ample opportunities to develop innovative synthetic strategies. These strategies could involve transition-metal-catalyzed transformations, electrochemical methods, or biocatalytic approaches, all of which contribute to greener and more sustainable chemical synthesis.

The growing emphasis on sustainable chemistry has also driven interest in developing processes that minimize waste and reduce environmental impact. The synthesis of 6-methyl-pentaynylaminopyridine carboxylic acid CAS 1598154 90 5, if optimized using green chemistry principles, could serve as a model for future drug development processes. For instance, catalytic hydrogenation reactions could replace traditional high-energy methods, while solvent-free conditions could reduce reliance on organic solvents altogether.

Another exciting aspect of this compound is its potential role in materials science applications beyond pharmaceuticals. Pyridine derivatives are known for their ability to form coordination complexes with metals, which can lead to applications such as luminescent materials or catalysts. The unique structure of 6-methyl-pentaynylaminopyridine carboxylic acid, with its combination of nitrogen-rich heterocycles and triple bonds, may enable it to form stable complexes with various metal ions, opening up possibilities for use in advanced materials development.

In conclusion, 6-methyl-pentaynylaminopyridine carboxylic acid CAS 1598154 90 5 is a multifaceted compound with significant potential across multiple domains including drug discovery, synthetic chemistry,*and materials science.* Its unique structural features,*such as*the*methyl*group,*pentaynyl*substituent,*and*carboxylic*acid,*make*it*a*promising*scaffold*for*developing*novel*therapeutics.*The*compounds*promise*is*further*elevated*by*its*potential*to*serve*as*a*bioactive*molecule,*a*synthetic*bearing,*and*a*molecular*bearing*for*catalysts.*Asresearchofthisfieldcontinuestoevolve,*itis*likelythatnewapplicationsandusesforthiscompoundwillemerge*,solidifyingitsimportanceinbothacademicandindustrialsettings.*